Cas no 850568-23-9 (B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid)

• Product Name: B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid
• CAS No: 850568-23-9
• MF: C₁₂H₁₄BNO₄
• MW: 247.054863452911
• MDL: MFCD04115679
• CID: 720008
• PubChem ID: 3676850
• Update Time: 2025-06-09

B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(4-Oxopiperidine-1-carbonyl)phenyl)boronic acid
• 4-(4-Oxopiperidine-1-Carbonyl)Phenylboronic Acid
• 4-(4-Oxo-1-piperidinylcarbonyl)benzeneboronic acid
• [4-(4-oxopiperidine-1-carbonyl)phenyl]boronic acid
• 4-(4-Oxopiperidin-1-ylcarbonyl)benzeneboronic acid
• Boronic acid,B-[4-[(4-oxo-1-piperidinyl)carbonyl]phenyl]-
• (4-(4-Oxopiperidine-1-carbonyl)phenyl)boronicacid
• SCHEMBL1490905
• AB20375
• EN300-7390246
• F87529
• Z2725641887
• C12H14BNO4
• 850568-23-9
• DTXSID90394920
• CS-0174612
• A863757
• MFCD04115679
• AKOS015855353
• (2S)-[[(1,1-Dimethylethoxy)carbonyl]amino]-hexanedioic Acid 6-Methyl Ester
• 4-[(4-Oxopiperidin-1-yl)carbonyl]benzeneboronic acid
• PS-9547
• B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid

• MDL： MFCD04115679
• Inchi： 1S/C12H14BNO4/c15-11-5-7-14(8-6-11)12(16)9-1-3-10(4-2-9)13(17)18/h1-4,17-18H,5-8H2
• InChI Key： AIAPQNNEMPKYKZ-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC(B(O)O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 247.10200
• Monoisotopic Mass: 247.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 156-160°C
• Boiling Point: 515.2±60.0 °C at 760 mmHg
• Flash Point: 265.4±32.9 °C
• PSA: 77.84000
• LogP: -0.89060
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid

Comprehensive Overview of B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid (CAS No. 850568-23-9)

B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid (CAS No. 850568-23-9) is a boronic acid derivative that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique piperidinyl and phenylboronic acid moieties, serves as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a carbonyl group with a boronic acid functionality, makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

The growing interest in B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid is driven by its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, boronic acid derivatives are widely studied for their ability to form reversible covalent bonds with biological targets, a property that enhances drug specificity and efficacy. This has led to a surge in searches for "boronic acid drug candidates" and "piperidine derivatives in medicine," reflecting the compound's relevance in contemporary research.

From a synthetic perspective, CAS No. 850568-23-9 is prized for its stability and reactivity under mild conditions. The phenylboronic acid group facilitates efficient cross-coupling reactions, while the 4-oxo-piperidine moiety introduces steric and electronic effects that can fine-tune the reactivity of the compound. This dual functionality has made it a subject of interest in forums discussing "advanced organic synthesis techniques" and "boronic acid applications in catalysis."

In addition to its pharmaceutical applications, B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid is also being investigated for its potential in material science. Boronic acids are known for their ability to form dynamic covalent bonds, which are essential in the development of self-healing materials and responsive polymers. This has sparked inquiries into "boronic acid-based smart materials" and "dynamic covalent chemistry," highlighting the compound's interdisciplinary appeal.

Quality and purity are critical factors when working with CAS No. 850568-23-9. Suppliers and researchers often emphasize the need for high-purity batches to ensure reproducible results in synthetic applications. This has led to frequent searches for "high-purity boronic acid suppliers" and "analytical methods for boronic acid derivatives." Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to verify the integrity of this compound.

Environmental and safety considerations are also paramount when handling B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Discussions around "safe handling of boronic acids" and "storage best practices for sensitive reagents" are common among laboratory professionals.

The future of B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid looks promising, with ongoing research exploring its potential in targeted drug delivery and bioconjugation. Its ability to interact with diols and other biological molecules opens doors for innovative applications in diagnostics and therapeutics. As the scientific community continues to uncover new uses for this compound, its demand is expected to rise, further solidifying its position as a key player in modern chemistry.

In summary, B-4-(4-Oxo-1-piperidinyl)carbonylphenylboronic Acid (CAS No. 850568-23-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a valuable tool for researchers tackling some of the most pressing challenges in chemistry and biology. Whether you're exploring "boronic acid chemistry" or "piperidine-based scaffolds," this compound offers a wealth of opportunities for innovation and discovery.